Cas no 1004193-35-4 (1-(3-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole)

• Product Name: 1-(3-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole
• CAS No: 1004193-35-4
• MF: C₁₁H₈ClN₃S
• MW: 249.719319343567
• MDL: MFCD04968718
• CID: 3058481
• PubChem ID: 7017375
• Update Time: 2025-10-29

1-(3-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-benzyl)-4-isothiocyanato-1H-pyrazole
• AKOS B017679
• ART-CHEM-BB B017679
• 1-(3-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole
• 1004193-35-4
• 1-(3-chlorobenzyl)-4-isothiocyanato-1H-pyrazole
• 1-[(3-chlorophenyl)methyl]-4-isothiocyanatopyrazole
• STK313247
• CS-0269119
• 1-[(3-chlorophenyl)methyl]-4-isothiocyanato-1H-pyrazole
• EN300-229230
• AKOS000307042
• BBL039269

• MDL： MFCD04968718
• Inchi： 1S/C11H8ClN3S/c12-10-3-1-2-9(4-10)6-15-7-11(5-14-15)13-8-16/h1-5,7H,6H2
• InChI Key： LOWHIAJORHFKRN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=C(C=N1)N=C=S

Computed Properties

• Exact Mass: 249.0127461Da
• Monoisotopic Mass: 249.0127461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.3Ų

Additional information on 1-(3-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole

Comprehensive Overview of 1-(3-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole (CAS No. 1004193-35-4)

The compound 1-(3-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole (CAS No. 1004193-35-4) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This pyrazole-derived molecule features an isothiocyanate functional group, which is known for its reactivity and versatility in organic synthesis. Researchers and industry professionals are increasingly exploring its use in pharmaceutical intermediates, agrochemicals, and material science, making it a subject of interest in both academic and industrial settings.

One of the key reasons for the growing interest in 1-(3-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole is its potential role in drug discovery. The isothiocyanate group is a valuable building block in medicinal chemistry, often used to create covalent inhibitors or probes for biological targets. Recent studies have highlighted its utility in designing small-molecule therapeutics for conditions such as inflammation and metabolic disorders. This aligns with the current trend in precision medicine, where targeted therapies are in high demand.

In addition to its pharmaceutical applications, this compound is also being investigated for its use in crop protection. The pyrazole scaffold is a common motif in agrochemicals, and the incorporation of an isothiocyanate group could enhance its bioactivity against pests or pathogens. With the global focus on sustainable agriculture and reduced pesticide use, 1-(3-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole may offer a more efficient alternative to traditional agrochemicals.

From a synthetic chemistry perspective, the compound's reactivity and stability under various conditions are critical factors for its adoption. The isothiocyanate group is known to participate in click chemistry reactions, which are widely used in bioconjugation and polymer science. This makes the compound a valuable tool for researchers working on nanomaterials or biocompatible coatings, areas that are currently trending in materials science.

Another area of interest is the compound's potential role in chemical biology. The ability of 1-(3-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole to form stable adducts with biomolecules makes it a candidate for proteomics and enzyme inhibition studies. This is particularly relevant given the rise of AI-driven drug discovery, where computational models are used to predict interactions between small molecules and biological targets. The compound's unique structure could serve as a valuable data point in these predictive algorithms.

Environmental and safety considerations are also important when discussing 1-(3-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole. While the compound is not classified as hazardous under current regulations, its handling and disposal must adhere to green chemistry principles. This is in line with the broader industry shift toward eco-friendly synthesis and waste reduction, topics that are frequently searched by professionals in the field.

In summary, 1-(3-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole (CAS No. 1004193-35-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural features, particularly the isothiocyanate group, make it a valuable asset for researchers and industries alike. As the demand for targeted therapies and sustainable chemicals continues to grow, this compound is poised to play a significant role in shaping the future of these fields.